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Compound of Interest

Compound Name: Oxazinin 3

Cat. No.: B1253258 Get Quote

Initial searches for "Oxazinin 3" did not yield specific information regarding its in vivo dosage,

mechanism of action, or established study protocols. The predominant compound identified in

the scientific literature is "Oxazinin A," a distinct natural product with reported antimycobacterial

properties.

There is a notable lack of specific data for a compound referred to as "Oxazinin 3" in the

context of in vivo research. Scientific databases and publications extensively reference

"Oxazinin A," detailing its chemical synthesis and in vitro activity against Mycobacterium

tuberculosis[1][2][3][4]. However, this information does not extend to in vivo dosage

recommendations or detailed experimental procedures.

While the broader class of oxazine-containing compounds has been investigated for various

therapeutic applications, the specific details for a molecule designated "Oxazinin 3" are not

presently available in the public domain. For instance, studies on 1,2-oxazine-fused linear

furocoumarins have reported anti-inflammatory and analgesic activities in vivo, with a noted

moderate toxicity (LD50 > 2000 mg/kg)[5]. Additionally, research into 23-oxavitamin D3

analogues has explored their role as inhibitors of the Hedgehog (Hh) signaling pathway[6].

However, these findings are related to different molecular scaffolds and cannot be extrapolated

to a putative "Oxazinin 3."

The proposed biosynthetic pathway of Oxazinin A involves a multi-component, non-enzymatic

cascade initiated by an imine[1][7][8]. This complex formation process has been a subject of

investigation, but does not provide in vivo dosing information.
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Clarification is requested from the user to confirm if the intended compound of interest is

indeed "Oxazinin 3" or if the query pertains to "Oxazinin A" or another related oxazine

compound. Without specific information on "Oxazinin 3," it is not possible to provide the

requested detailed application notes, protocols, data tables, or signaling pathway diagrams.

Should the user confirm their interest in "Oxazinin A," a subsequent search for in vivo studies

related to this specific compound can be initiated. However, based on the current search

results, it is unlikely that extensive in vivo dosage and protocol information for Oxazinin A is

readily available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biomimetic Total Synthesis and Investigation of the Non‐Enzymatic Chemistry of Oxazinin
A - PMC [pmc.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

3. Oxazinin A, a pseudodimeric natural product of mixed biosynthetic origin from a
filamentous fungus - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Oxazinin A, a Pseudodimeric Natural Product of Mixed Biosynthetic Origin from a
Filamentous Fungus - PMC [pmc.ncbi.nlm.nih.gov]

5. Rapid Access to Oxazine Fused Furocoumarins and in vivo and in silico Studies of theirs
Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

6. mdpi.com [mdpi.com]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Information on "Oxazinin 3" for In Vivo Studies Currently
Unavailable]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253258#oxazinin-3-dosage-for-in-vivo-studies]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1253258?utm_src=pdf-body
https://www.benchchem.com/product/b1253258?utm_src=pdf-body
https://www.benchchem.com/product/b1253258?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9479274/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9479274/
https://pubs.acs.org/doi/10.1021/ol502227x
https://pubmed.ncbi.nlm.nih.gov/25188821/
https://pubmed.ncbi.nlm.nih.gov/25188821/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4168773/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4168773/
https://pubmed.ncbi.nlm.nih.gov/28571532/
https://pubmed.ncbi.nlm.nih.gov/28571532/
https://www.mdpi.com/1422-0067/26/4/1631
https://www.researchgate.net/figure/Proposed-mechanistic-route-to-oxazinin-A_fig1_362271722
https://www.researchgate.net/publication/362271059_Biomimetic_Total_Synthesis_and_Investigation_of_the_Non-Enzymatic_Chemistry_of_Oxazinin_A
https://www.benchchem.com/product/b1253258#oxazinin-3-dosage-for-in-vivo-studies
https://www.benchchem.com/product/b1253258#oxazinin-3-dosage-for-in-vivo-studies
https://www.benchchem.com/product/b1253258#oxazinin-3-dosage-for-in-vivo-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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